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Compound of Interest

Compound Name: Meleagrin

Cat. No.: B1676177 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This document provides essential safety and

logistical information for the proper disposal of Meleagrin, a fungal secondary metabolite with

known antibiotic and antitumor properties.

Given the cytotoxic nature of Meleagrin, it is imperative to handle it as a hazardous chemical

waste.[1] While a specific Safety Data Sheet (SDS) with detailed disposal instructions for

Meleagrin is not readily available, the following procedures are based on established

guidelines for the disposal of cytotoxic and antibiotic compounds.[1][2] Adherence to these

protocols will help ensure the safety of laboratory personnel and minimize environmental

impact.

Key Data on Meleagrin
For quick reference, the following table summarizes the key quantitative data for Meleagrin.
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Property Value Source

Molecular Formula C₂₃H₂₃N₅O₄ PubChem[3][4]

Molecular Weight 433.5 g/mol PubChem[3][4]

Appearance Pale-yellow crystal MDPI[5]

Solubility

Soluble in ethanol, methanol,

DMF, or DMSO. Poor water

solubility.

Bioaustralis Fine Chemicals[1]

Experimental Protocols for Safe Disposal
The following step-by-step protocols should be followed for the safe handling and disposal of

Meleagrin and any contaminated materials.

Personal Protective Equipment (PPE)
Before handling Meleagrin, all personnel must be equipped with the appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A dedicated lab coat should be worn.

Respiratory Protection: If there is a risk of aerosolization, a properly fitted respirator (e.g.,

N95 or higher) should be used.

Disposal of Pure Meleagrin Compound
Segregation: Do not mix Meleagrin waste with non-hazardous waste. It should be collected

in a dedicated, clearly labeled hazardous waste container.

Container: The waste container must be robust, leak-proof, and compatible with the

chemical. A high-density polyethylene (HDPE) container is recommended.
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Labeling: The container must be clearly labeled with "Hazardous Waste," "Cytotoxic," and

"Meleagrin."

Storage: Store the waste container in a designated, secure, and well-ventilated area, away

from incompatible materials.

Final Disposal: Arrange for pickup and disposal by a licensed hazardous waste management

company. Incineration is the preferred method for cytotoxic compounds.

Disposal of Contaminated Materials
All materials that have come into contact with Meleagrin are considered contaminated and

must be disposed of as hazardous waste. This includes:

Labware: Glassware, pipette tips, and other disposable lab items.

Consumables: Weighing boats, contaminated paper towels, and bench protectors.

Personal Protective Equipment (PPE): Used gloves, lab coats, and other protective gear.

Procedure:

Collection: Place all contaminated solid waste into a designated, leak-proof, and puncture-

resistant container lined with a heavy-duty plastic bag.

Labeling: Clearly label the container as "Hazardous Waste," "Cytotoxic," and "Meleagrin
Contaminated Material."

Disposal: The container should be sealed and disposed of through a certified hazardous

waste disposal service, following the same protocol as for the pure compound.

Disposal of Meleagrin Solutions
Aqueous Solutions: Due to its poor water solubility, large volumes of aqueous solutions are

unlikely.[1] Small quantities of dilute aqueous solutions should not be disposed of down the

drain. They should be collected in a labeled hazardous waste container for chemical waste.
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Organic Solvent Solutions: Solutions of Meleagrin in organic solvents (e.g., DMSO, ethanol,

methanol) must be collected in a designated, labeled container for flammable liquid waste.[1]

Do not mix with other solvent waste streams unless permitted by your institution's hazardous

waste management plan.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Meleagrin waste.
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Caption: Workflow for the safe disposal of Meleagrin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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